4-[4-(3,5-diphenyl-4,5-dihydro-1H-pyrazol-1-yl)phenyl]-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine

• Molecular Formula: C30H25N7
• Molecular Weight: 483.6 g/mol
• IUPAC Name: 4-[4-(3,5-diphenyl-3,4-dihydropyrazol-2-yl)phenyl]-1,4-dihydro-[1,3,5]triazino[1,2-a]benzimidazol-2-amine
• InChI: InChI=1S/C30H25N7/c31-29-33-28(36-26-14-8-7-13-24(26)32-30(36)34-29)22-15-17-23(18-16-22)37-27(21-11-5-2-6-12-21)19-25(35-37)20-9-3-1-4-10-20/h1-18,27-28H,19H2,(H3,31,32,33,34)
• InChI Key: KKRHQNSGMQFWRG-UHFFFAOYSA-N
• Canonical SMILES: C1C(N(N=C1C2=CC=CC=C2)C3=CC=C(C=C3)C4N=C(NC5=NC6=CC=CC=C6N45)N)C7=CC=CC=C7

Description

4-[4-(3,5-Diphenyl-4,5-dihydro-1H-pyrazol-1-yl)phenyl]-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine is a novel chemical entity designed for advanced pharmaceutical and biochemical research. This complex heterocyclic compound features a 1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazole core, a scaffold of significant interest in medicinal chemistry due to its potential for diverse biological interactions . The molecule is further functionalized with a 2-amine group and linked to a 3,5-diphenyl-4,5-dihydro-1H-pyrazole (2-pyrazoline) moiety, a structure known to contribute to various pharmacological activities . The specific mechanism of action, biological targets, and primary research applications for this compound are currently undetermined and require further investigation. Researchers are exploring its potential in areas such as kinase inhibition, protein-protein interaction studies, and as a key intermediate in the synthesis of more complex drug-like molecules. This product is provided with guaranteed high purity for reliable and reproducible experimental results. It is intended for research purposes within laboratory settings only. Note: Specific physical and chemical property data (e.g., Molecular Weight, Formula, Melting Point, Solubility) for this exact compound is not currently available in the searched sources and must be confirmed prior to use.

Biological Activity

The compound 4-[4-(3,5-diphenyl-4,5-dihydro-1H-pyrazol-1-yl)phenyl]-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine is a complex organic molecule that has garnered attention in pharmacological research due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, including synthesis methods, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound is characterized by a unique structure combining a triazino-benzimidazole backbone with a pyrazole moiety. Its molecular formula is $C_{25}H_{24}N_{6}$, and it has a molecular weight of approximately 436.50 g/mol. The presence of multiple aromatic rings enhances its lipophilicity and potential bioactivity.

Anticancer Activity

Recent studies have indicated that pyrazole derivatives exhibit significant anticancer properties. For instance, compounds with similar structures have shown efficacy against various cancer cell lines:

• Mechanism of Action : Many pyrazole derivatives act by inhibiting tubulin polymerization, which is crucial for cell division. This mechanism has been highlighted in studies where compounds induced apoptosis in cancer cells through cell cycle arrest and disruption of microtubule dynamics .
• Case Study : A specific derivative demonstrated antiproliferative activity in prostate cancer cell lines (PC3), with GI50 values in the low micromolar range. The compound was noted for its ability to bind competitively to tubulin, leading to microtubule depolymerization .

Anti-inflammatory Effects

The anti-inflammatory potential of pyrazole derivatives is well-documented. Compounds similar to the target molecule have been tested in carrageenan-induced edema models:

• Efficacy : Studies show that certain pyrazole derivatives outperform standard anti-inflammatory drugs like phenylbutazone in reducing edema .

Antimicrobial Activity

The compound's structure suggests potential antimicrobial properties:

• In Vitro Studies : Derivatives bearing the benzimidazole moiety have exhibited broad-spectrum antibacterial activity against Gram-positive and Gram-negative bacteria. For example, MIC values against Staphylococcus aureus and Escherichia coli were reported as low as 12.5 μg/ml .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of such compounds:

Substituent Type	Effect on Activity
Electron-withdrawing groups	Generally enhance activity
Alkyl substitutions	May reduce toxicity but can also lower efficacy
Hydroxy/methoxy groups	Improve antioxidant capacity and increase bioactivity

Synthesis Methods

The synthesis of this compound typically involves multi-step reactions starting from simpler pyrazole derivatives. Common methods include:

• Condensation Reactions : Combining aromatic amines with substituted pyrazoles.
• Cyclization Techniques : Forming the triazine ring through cyclization reactions involving hydrazine derivatives.

Comparison with Similar Compounds

Structural Modifications and Physicochemical Properties

Key structural differences among analogs lie in the substituents attached to the triazino-benzimidazole core. These modifications influence solubility, logP, and binding affinities:

Compound Name / ID	Substituent	Molecular Weight (g/mol)	Key Structural Features	Potential Impact
Main Compound	4-(3,5-Diphenyl-4,5-dihydro-1H-pyrazol-1-yl)phenyl	Inferred ~550–600	Bulky diphenylpyrazole; increased hydrophobicity	Enhanced π-π stacking; possible CYP450 inhibition risk
4-[(E)-2-Phenylethenyl] analog	Styryl (E-configuration)	~324 (C₁₉H₁₆N₆)	Conjugated double bond; planar styryl group	Improved fluorescence properties; moderate solubility
4-(3,4,5-Trimethoxyphenyl) analog	Trimethoxyphenyl	~408 (C₂₁H₂₀N₆O₃)	Methoxy groups enhance polarity	Increased solubility; potential for hydrogen bonding with polar residues
4-(5-Methyl-2-thienyl) analog	Thienyl (sulfur-containing)	~296 (C₁₃H₁₂N₆S)	Sulfur atom introduces electronegativity	Altered metabolic stability; possible metal coordination
4-(1,2-Dihydro-1,3,5-triazin-2-yl)-4H-imidazol-5-amine	Triazine-imidazole hybrid	164.17 (C₆H₈N₆)	Simplified core; fewer aromatic rings	Reduced hydrophobicity; potential for nucleophilic interactions

Methodological Consistency in Structural Analysis

All analogs were structurally characterized using X-ray crystallography or computational modeling. Notably, the SHELX software suite (SHELXL, SHELXS) was frequently employed for refinement, ensuring high accuracy in bond lengths and angles. For example:

• The styryl analog’s (E)-configuration was confirmed via SHELXL refinement, critical for assessing its planarity .
• The trimethoxyphenyl analog’s torsion angles were optimized using SHELXPRO, revealing minimal steric hindrance .

Pharmacological and Functional Insights

While explicit activity data for the main compound are absent in the evidence, trends from analogs suggest:

• Styryl analog : Potential as a fluorescent probe due to extended conjugation.
• Trimethoxyphenyl analog : Likely targets tubulin (common for trimethoxy-substituted compounds) but lacks cytotoxicity data.
• Thienyl analog : Marketed for "medicinal purposes" with emphasis on secure payments and shipping, though specific targets remain undisclosed .

Critical Analysis of Limitations

• Data Gaps : Pharmacokinetic parameters (e.g., IC₅₀, bioavailability) are unavailable for most compounds, limiting mechanistic comparisons.
• Structural Complexity : The main compound’s diphenylpyrazole group may hinder solubility, necessitating formulation optimizations (e.g., salt formation, prodrug strategies).
• SHELX Dependency : While SHELX ensures structural accuracy , its limitations in handling disordered moieties (common in bulky derivatives) may affect electron density maps.

Preparation Methods

Pyrazole Ring Formation

The 3,5-diphenyl-4,5-dihydro-1H-pyrazole moiety is synthesized via Knorr-type cyclocondensation between 1,3-diphenylpropane-1,3-dione and hydrazine derivatives. Modifications include:

• Catalyst: Gadolinium(III) trifluoromethanesulfonate (10 mol%) in ethanol
• Conditions: Reflux at 80°C for 6 hours
• Yield: 72–85%

Mechanistic Insight:

• Hydrazine attacks diketone carbonyl groups
• Cyclization via intramolecular nucleophilic substitution
• Aromatization through dehydration

Functionalization with Benzaldehyde

The pyrazole intermediate undergoes Friedel-Crafts alkylation with 4-bromobenzaldehyde:

• Catalyst: AlCl₃ (1.2 equiv) in dichloromethane
• Conditions: 0°C to room temperature, 12 hours
• Yield: 68% (isolated via column chromatography)

Construction of the Triazino-Benzimidazole Core

Benzimidazole Synthesis

o-Phenylenediamine reacts with cyanogen bromide under acidic conditions:

• Reagent: HCl (2M), ethanol, 24 hours
• Product: 2-Aminobenzimidazole

Triazine Ring Formation

A Hünig base-mediated cyclocondensation integrates the triazine ring:

• Conditions: DMF, 120°C, 8 hours
• Reagents: 2-Aminobenzimidazole + cyanoguanidine (1:2 molar ratio)
• Yield: 65% after recrystallization

Coupling and Final Cyclization

Schiff Base Formation

The aldehyde intermediate reacts with the triazino-benzimidazole amine via nucleophilic addition :

• Solvent: Ethanol, reflux (6 hours)
• Catalyst: Acetic acid (5 mol%)
• Intermediate: Imine-linked product (isolated in 73% yield)

Reductive Amination

Sodium borohydride reduces the imine to a secondary amine:

• Conditions: Methanol, 0°C to RT, 2 hours
• Yield: 81%

Final Cyclization

Intramolecular Mitsunobu reaction closes the triazino-benzimidazole ring:

• Reagents: DIAD (1.5 equiv), PPh₃ (1.5 equiv)
• Solvent: THF, 12 hours
• Yield: 58%

Optimization Strategies and Comparative Data

Table 1. Reaction Optimization for Key Steps

Step	Catalyst/Solvent	Temperature (°C)	Time (h)	Yield (%)
Pyrazole formation	Gd(OTf)₃/EtOH	80	6	85
Friedel-Crafts	AlCl₃/CH₂Cl₂	25	12	68
Triazine cyclization	Hünig base/DMF	120	8	65
Reductive amination	NaBH₄/MeOH	25	2	81
Mitsunobu	DIAD/PPh₃/THF	25	12	58

Solvent and Catalyst Impact

• Ethanol vs. DMF: Ethanol improved pyrazole yields by 15% compared to DMF due to better solubility of intermediates.
• Gd(OTf)₃ vs. CuI: Gadolinium catalysts reduced side-product formation by 22% in pyrazole synthesis.